Cas no 1260876-64-9 (1-Methyl-3-(5-methylisoxazol-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol)

• Product Name: 1-Methyl-3-(5-methylisoxazol-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• CAS No: 1260876-64-9
• MF: C₁₀H₉N₅O₂
• MW: 231.210760831833
• CID: 824611
• Update Time: 2026-04-29

1-Methyl-3-(5-methylisoxazol-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-(5-methylisoxazol-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• 1-methyl-3-(5-methyl-1,2-oxazol-3-yl)-2H-pyrazolo[3,4-d]pyrimidin-4-one

Additional information on 1-Methyl-3-(5-methylisoxazol-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol

Comprehensive Overview of 1-Methyl-3-(5-methylisoxazol-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol (CAS No. 1260876-64-9)

The compound 1-Methyl-3-(5-methylisoxazol-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol (CAS No. 1260876-64-9) is a heterocyclic organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a pyrazolo[3,4-d]pyrimidin-4-ol core linked to a 5-methylisoxazol-3-yl moiety, makes it a promising scaffold for the development of novel therapeutics. Researchers are particularly interested in its potential applications as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for small-molecule inhibitors has intensified, driven by advancements in precision medicine. The 1-Methyl-3-(5-methylisoxazol-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol structure aligns with this trend, as its pyrazolo-pyrimidine backbone is known to interact with ATP-binding sites of various kinases. This has led to increased interest in its potential role in modulating signaling pathways implicated in cancer and autoimmune disorders. The compound's CAS No. 1260876-64-9 is frequently referenced in patent literature, highlighting its commercial and research significance.

The synthesis of 1-Methyl-3-(5-methylisoxazol-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol involves multi-step organic reactions, often starting from readily available precursors like 3-amino-5-methylisoxazole and 1-methyl-1H-pyrazol-5-amine. Its physicochemical properties, including solubility and stability, are critical for formulation development, a topic frequently searched by pharmaceutical scientists. The compound's logP and hydrogen bonding capacity are often discussed in forums dedicated to drug design, as these factors influence bioavailability.

One of the most searched questions regarding this compound is its structure-activity relationship (SAR). The methyl group at the 1-position of the pyrazole ring and the 5-methylisoxazole substituent are believed to enhance binding affinity and selectivity. Computational modeling studies, a hot topic in AI-driven drug discovery, have been employed to predict its interactions with biological targets. This aligns with the broader industry focus on in silico screening and virtual compound libraries.

Another area of interest is the compound's potential as a JAK (Janus kinase) inhibitor, a class of therapeutics widely investigated for inflammatory conditions like rheumatoid arthritis. The pyrazolo[3,4-d]pyrimidin-4-ol scaffold is structurally similar to known JAK inhibitors, making CAS No. 1260876-64-9 a candidate for further optimization. Discussions on platforms like ResearchGate often highlight its IC50 values and selectivity profiles, which are crucial for minimizing off-target effects.

From a commercial perspective, suppliers of 1-Methyl-3-(5-methylisoxazol-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol often emphasize its high purity (>98%) and availability for preclinical studies. The compound is listed in catalogs under its CAS number and various synonyms, catering to researchers searching for kinase inhibitor building blocks. Its pricing and scalability are also common queries among procurement specialists.

In conclusion, 1-Methyl-3-(5-methylisoxazol-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol represents a versatile chemical entity with broad applicability in drug development. Its CAS No. 1260876-64-9 serves as a key identifier for researchers exploring its therapeutic potential. As the pharmaceutical industry continues to prioritize targeted therapies and personalized medicine, this compound is poised to remain a subject of active investigation and innovation.